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Compound of Interest

Compound Name: Hsp70-IN-3

Cat. No.: B12411718 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This document provides essential, immediate safety and logistical

information for the Hsp70 inhibitor, Hsp70-IN-3, including operational and disposal plans.

Chemical and Physical Properties
A summary of the available quantitative data for Hsp70-IN-3 is presented below. This

information is critical for understanding the compound's characteristics for safe handling and

storage.

Property Value Reference

Formula C48H78N6O7S [1]

Molecular Weight 883.23 g/mol [1]

Storage (Powder) -20°C [1]

Storage (in Solvent) -80°C [1]

Hazard Identification and Safety Precautions
Hsp70-IN-3 presents several hazards that necessitate careful handling and the use of

appropriate personal protective equipment (PPE).
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GHS Classification:

Acute toxicity, Oral (Category 4), H302: Harmful if swallowed.[1]

Acute aquatic toxicity (Category 1), H400: Very toxic to aquatic life.[1]

Chronic aquatic toxicity (Category 1), H410: Very toxic to aquatic life with long lasting effects.

[1]

Personal Protective Equipment (PPE): To mitigate exposure risks, the following PPE should be

worn when handling Hsp70-IN-3:

Eye Protection: Safety goggles with side-shields.[1]

Hand Protection: Protective gloves.[1]

Skin and Body Protection: Impervious clothing and a lab coat.[1]

Respiratory Protection: A suitable respirator should be used when dust or aerosols are

generated.[1]

It is essential to have an accessible safety shower and eye wash station in the vicinity of where

Hsp70-IN-3 is handled.[1]

Experimental Protocol: Safe Disposal of Hsp70-IN-3
The following step-by-step protocol outlines the recommended procedure for the disposal of

Hsp70-IN-3, derived from its safety data sheet.

1. Waste Collection:

All waste materials contaminated with Hsp70-IN-3, including unused product, empty
containers, and contaminated lab supplies (e.g., pipette tips, gloves), must be collected in a
designated, labeled, and sealed waste container.
Do not mix with other waste streams unless explicitly permitted by your institution's
environmental health and safety (EHS) office.

2. Spill Management:
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In the event of a spill, evacuate personnel to a safe area.[1]
Ensure adequate ventilation.[1]
Wear full personal protective equipment.[1]
Prevent further leakage or spillage if it is safe to do so. Keep the product away from drains
and water courses.[1]
For liquid spills, absorb the solution with a finely-powdered liquid-binding material such as
diatomite or universal binders.[1]
Collect the absorbed material and any contaminated soil into the designated waste
container.
Decontaminate the spill surface by scrubbing with alcohol.[1]

3. Final Disposal:

Dispose of the contents and the container at an approved waste disposal plant.[1]
Strictly adhere to all local, state, and federal regulations for hazardous waste disposal.
Contact your institution's EHS office for specific guidance and to arrange for pickup of the
chemical waste.

Disposal Workflow
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Hsp70-IN-3.
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Preparation & Handling

Waste Generation

Disposal & Spill Response

Handling Hsp70-IN-3

Wear Appropriate PPE:
- Safety Goggles

- Protective Gloves
- Impervious Clothing

- Respirator (if needed)

Always

Generate Hsp70-IN-3 Waste
(Unused product, contaminated items)

Accidental Spill Occurs

Collect in a Labeled,
Sealed Waste Container

Spill Response Protocol:
1. Evacuate & Ventilate

2. Wear full PPE
3. Contain Spill

4. Absorb with inert material
5. Decontaminate area

Dispose of Container at an
Approved Waste Disposal Plant

Follow Institutional EHS Guidelines

Collect contaminated materials
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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